Cas no 85692-50-8 (3-tert-butyl-5-ethylbenzene-1,2-diol)

3-tert-Butyl-5-ethylbenzene-1,2-diol is a dihydroxybenzene derivative characterized by its tert-butyl and ethyl substituents, which influence its steric and electronic properties. This compound is of interest in organic synthesis and material science due to its potential as a building block for antioxidants, ligands, or polymerization inhibitors. The tert-butyl group enhances steric hindrance, improving stability, while the ethyl substituent offers moderate reactivity for further functionalization. Its ortho-diol structure allows for chelation with metal ions, making it useful in catalytic systems. The compound's balanced solubility in organic solvents facilitates its application in controlled reactions. Careful handling is recommended due to potential sensitivity to oxidation.
3-tert-butyl-5-ethylbenzene-1,2-diol structure
85692-50-8 structure
Product Name:3-tert-butyl-5-ethylbenzene-1,2-diol
CAS No:85692-50-8
MF:C12H18O2
MW:194.270123958588
CID:5914486
PubChem ID:13085162
Update Time:2025-05-23

3-tert-butyl-5-ethylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 85692-50-8
    • EN300-1599493
    • 3-tert-butyl-5-ethylbenzene-1,2-diol
    • 4-ethyl-6-t-butylpyrocatechol
    • SCHEMBL8380418
    • 1,2-Benzenediol, 3-(1,1-dimethylethyl)-5-ethyl-
    • Inchi: 1S/C12H18O2/c1-5-8-6-9(12(2,3)4)11(14)10(13)7-8/h6-7,13-14H,5H2,1-4H3
    • InChI Key: KCUBEISHYCXHNS-UHFFFAOYSA-N
    • SMILES: C1(O)=CC(CC)=CC(C(C)(C)C)=C1O

Computed Properties

  • Exact Mass: 194.130679813g/mol
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.045±0.06 g/cm3(Predicted)
  • Melting Point: 46-47 °C(Solv: hexane (110-54-3))
  • Boiling Point: 298.8±35.0 °C(Predicted)
  • pka: 10.02±0.15(Predicted)

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Additional information on 3-tert-butyl-5-ethylbenzene-1,2-diol

Professional Introduction to 3-tert-butyl-5-ethylbenzene-1,2-diol (CAS No. 85692-50-8)

3-tert-butyl-5-ethylbenzene-1,2-diol, identified by the Chemical Abstracts Service Number (CAS No.) 85692-50-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This bishydroxylation derivative of ethylbenzene exhibits unique structural and functional properties, making it a subject of extensive research for potential applications in drug development and advanced material synthesis. The presence of both a tert-butyl group and an ethyl substituent on the benzene ring imparts distinct electronic and steric characteristics, which are pivotal in determining its reactivity and utility.

The compound’s molecular structure, featuring two hydroxyl (-OH) groups at the 1 and 2 positions relative to each other, positions it as a valuable intermediate in organic synthesis. Specifically, the 3-tert-butyl-5-ethylbenzene-1,2-diol structure is particularly interesting due to its ability to participate in various chemical transformations, including esterification, etherification, and oxidation reactions. These reactions are fundamental in the synthesis of more complex molecules, such as polymers, fragrances, and pharmaceuticals.

In recent years, the pharmaceutical industry has shown heightened interest in bishydroxylation compounds due to their potential as chiral building blocks or as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The tert-butyl group enhances metabolic stability, while the ethyl group introduces tunable electronic properties. Such features are critical in designing molecules with improved pharmacokinetic profiles. For instance, derivatives of this compound have been explored as precursors for nonsteroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) agents.

One of the most compelling aspects of 3-tert-butyl-5-ethylbenzene-1,2-diol is its role in polymer chemistry. The hydroxyl groups enable its participation in polycondensation reactions, leading to the formation of polyesters or polyethers with tailored mechanical and thermal properties. Researchers have recently investigated its use in developing biodegradable polymers that could find applications in medical implants or sustainable packaging materials. The steric hindrance provided by the tert-butyl group can also influence the crystallinity and morphology of the resulting polymers, offering a pathway to engineer materials with specific functionalities.

The synthesis of 3-tert-butyl-5-ethylbenzene-1,2-diol typically involves multi-step organic reactions starting from ethylbenzene. One common approach includes selective halogenation followed by hydroxylation using strong oxidizing agents or metal-catalyzed oxidation processes. Advances in catalytic systems have enabled more efficient and environmentally benign synthetic routes, reducing waste generation and improving yields. These developments align with global trends toward greener chemistry practices.

From an industrial perspective, the demand for high-purity 3-tert-butyl-5-ethylbenzene-1,2-diol has grown alongside innovations in fine chemical manufacturing. Its applications extend beyond pharmaceuticals into agrochemicals and specialty chemicals. For example, it serves as a precursor for certain herbicides or fungicides where its hydroxyl functionality contributes to biological activity against target organisms. The compound’s stability under various conditions makes it suitable for formulation into liquid or solid agrochemical products.

The analytical characterization of 3-tert-butyl-5-ethylbenzene-1,2-diol relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods confirm structural integrity and purity levels required for industrial applications. High-performance liquid chromatography (HPLC) is frequently employed for quantifying the compound in mixtures or reaction mixtures. Such analytical rigor ensures consistency across batches produced under Good Manufacturing Practices (GMP).

In academic research circles,3-tert-butyl-5-ethylbenzene-1,2-diol continues to be a model compound for studying regioselectivity in organic transformations. Its rigid aromatic core allows chemists to probe how substituents influence reaction pathways at different positions on the ring. This knowledge is crucial for designing synthetic strategies that minimize unwanted side products—a key challenge in drug discovery pipelines.

The future prospects for this compound are promising,especially with emerging technologies like flow chemistry enabling scalable production runs with precise control over reaction parameters.* Researchers are also exploring its potential as a ligand or catalyst component* due to its ability to stabilize transition metal centers.* Such applications could revolutionize certain catalytic processes used widely across multiple industries.

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